Cas no 121501-21-1 (L-Arginine, L-prolyl-L-a-aspartyl-L-threonyl-L-arginyl-L-prolyl-L-alanyl-L-prolylglycyl-L-seryl-L-threonyl-L-alanyl-L-prolyl-L-prolyl-L-alanyl-L-histidylglycyl-L-valyl-L-threonyl-L-seryl-L-alanyl-L-prolyl-L-a-aspartyl-L-threonyl- (9CI))

L-Arginine, L-prolyl-L-a-aspartyl-L-threonyl-L-arginyl-L-prolyl-L-alanyl-L-prolylglycyl-L-seryl-L-threonyl-L-alanyl-L-prolyl-L-prolyl-L-alanyl-L-histidylglycyl-L-valyl-L-threonyl-L-seryl-L-alanyl-L-prolyl-L-a-aspartyl-L-threonyl- (9CI) structure
121501-21-1 structure
Product name:L-Arginine, L-prolyl-L-a-aspartyl-L-threonyl-L-arginyl-L-prolyl-L-alanyl-L-prolylglycyl-L-seryl-L-threonyl-L-alanyl-L-prolyl-L-prolyl-L-alanyl-L-histidylglycyl-L-valyl-L-threonyl-L-seryl-L-alanyl-L-prolyl-L-a-aspartyl-L-threonyl- (9CI)
CAS No:121501-21-1
MF:C99H158N32O35
MW:2355.49928
CID:185955
PubChem ID:16131020

L-Arginine, L-prolyl-L-a-aspartyl-L-threonyl-L-arginyl-L-prolyl-L-alanyl-L-prolylglycyl-L-seryl-L-threonyl-L-alanyl-L-prolyl-L-prolyl-L-alanyl-L-histidylglycyl-L-valyl-L-threonyl-L-seryl-L-alanyl-L-prolyl-L-a-aspartyl-L-threonyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Arginine, L-prolyl-L-a-aspartyl-L-threonyl-L-arginyl-L-prolyl-L-alanyl-L-prolylglycyl-L-seryl-L-threonyl-L-alanyl-L-prolyl-L-prolyl-L-alanyl-L-histidylglycyl-L-valyl-L-threonyl-L-seryl-L-alanyl-L-prolyl-L-a-aspartyl-L-threonyl- (9CI)
    • L-Arginine, L-prolyl-L-a-aspartyl-L-threonyl-L-arginyl-L-prolyl-L-alanyl-L-prolylglycyl-L-sery...
    • L-Arginine, L-prolyl-L-a-aspartyl-L-threonyl-L-arginyl-L-prolyl-L-alanyl-L-prolylglycyl-L-seryl-L-threonyl-L-alanyl-L-prolyl-
    • L-Arginine, L-prolyl-L-a-aspartyl-L-threonyl-L-arginyl-L-prolyl-L-alanyl-L-prolylglycyl-L-seryl-L-threonyl-L-alanyl-L-prolyl-L-prolyl-L-alanyl-L-histidylglycyl-L-valyl-L-threonyl-L-seryl-L-alanyl-L-pr
    • peptide p(1-24)
    • L-Arginine, L-prolyl-L-alpha-aspartyl-L-threonyl-L-arginyl-L-prolyl-L-alanyl-L-prolylglycyl-L-seryl-L-threonyl-L-alanyl-L-prolyl-L-prolyl-L-alanyl-L-histidylglycyl-L-valyl-L-threonyl-L-seryl-L-alanyl-L-prolyl-L-alpha-aspartyl-L-threonyl-
    • p(1-24) Peptide
    • DTXSID60153288
    • 121501-21-1
    • Inchi: InChI=1S/C99H158N32O35/c1-44(2)71(87(155)126-75(52(10)137)91(159)121-61(42-133)81(149)112-46(4)92(160)128-31-15-25-65(128)86(154)120-59(37-70(142)143)80(148)124-74(51(9)136)90(158)117-56(97(165)166)21-13-29-107-99(102)103)122-68(139)40-108-77(145)57(35-53-38-104-43-110-53)118-76(144)45(3)111-84(152)64-24-17-33-130(64)96(164)66-26-18-34-131(66)94(162)48(6)114-88(156)72(49(7)134)125-82(150)60(41-132)115-67(138)39-109-83(151)62-22-14-30-127(62)93(161)47(5)113-85(153)63-23-16-32-129(63)95(163)55(20-12-28-106-98(100)101)116-89(157)73(50(8)135)123-79(147)58(36-69(140)141)119-78(146)54-19-11-27-105-54/h38,43-52,54-66,71-75,105,132-137H,11-37,39-42H2,1-10H3,(H,104,110)(H,108,145)(H,109,151)(H,111,152)(H,112,149)(H,113,153)(H,114,156)(H,115,138)(H,116,157)(H,117,158)(H,118,144)(H,119,146)(H,120,154)(H,121,159)(H,122,139)(H,123,147)(H,124,148)(H,125,150)(H,126,155)(H,140,141)(H,142,143)(H,165,166)(H4,100,101,106)(H4,102,103,107)
    • InChI Key: UETRCLBXYZOEJN-UHFFFAOYSA-N
    • SMILES: NC(NCCCC(NC(C(NC(C(NC(C1CCCN1C(C(NC(C(NC(C(NC(C(NC(CNC(C(NC(C(NC(C1CCCN1C(C1CCCN1C(C(NC(C(NC(C(NC(CNC(C1CCCN1C(C(NC(C1CCCN1C(C(NC(C(NC(C(NC(C1CCCN1)=O)CC(=O)O)=O)C(O)C)=O)CCCNC(=N)N)=O)=O)C)=O)=O)=O)CO)=O)C(O)C)=O)C)=O)=O)=O)C)=O)CC1=CN=CN1)=O)=O)C(C)C)=O)C(O)C)=O)CO)=O)C)=O)=O)CC(=O)O)=O)C(O)C)=O)C(=O)O)=N

Computed Properties

  • Exact Mass: 2354.15001
  • Monoisotopic Mass: 2355.1567348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 35
  • Hydrogen Bond Acceptor Count: 39
  • Heavy Atom Count: 166
  • Rotatable Bond Count: 65
  • Complexity: 5500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 26
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 1020Ų
  • XLogP3: -14.7

Experimental Properties

  • PSA: 1020.24

L-Arginine, L-prolyl-L-a-aspartyl-L-threonyl-L-arginyl-L-prolyl-L-alanyl-L-prolylglycyl-L-seryl-L-threonyl-L-alanyl-L-prolyl-L-prolyl-L-alanyl-L-histidylglycyl-L-valyl-L-threonyl-L-seryl-L-alanyl-L-prolyl-L-a-aspartyl-L-threonyl- (9CI) Related Literature

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